![molecular formula C9H17N B3293222 (E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine CAS No. 885268-27-9](/img/structure/B3293222.png)
(E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine
Overview
Description
(E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine, also known as MPCA, is a cyclopropanamine derivative that has gained attention in the scientific community due to its potential applications in drug discovery and development. MPCA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of (E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine is still being investigated. However, it is believed that this compound exerts its effects by binding to specific receptors and enzymes, leading to inhibition or modulation of their activity. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. Studies have reported that this compound has anticonvulsant, analgesic, and anti-inflammatory effects. This compound has also been shown to inhibit the activity of acetylcholinesterase and monoamine oxidase, which are enzymes involved in the breakdown of neurotransmitters such as acetylcholine and dopamine.
Advantages and Limitations for Lab Experiments
(E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. This compound is also stable and can be stored for extended periods of time without degradation. However, this compound has some limitations as well. It is not water-soluble, which can make it difficult to use in certain experiments. Additionally, this compound has been shown to exhibit some cytotoxicity in certain cell lines, which may limit its use in certain applications.
Future Directions
There are several future directions for research on (E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine. One area of interest is the development of this compound as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the investigation of the mechanism of action of this compound, which could lead to the development of more potent and selective inhibitors of specific enzymes and receptors. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in other areas of research.
Scientific Research Applications
(E)-1-(4-Methylpent-2-EN-2-YL)cyclopropanamine has been investigated for its potential applications in drug discovery and development. Studies have shown that this compound exhibits inhibitory activity against several enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and the dopamine transporter. This compound has also been shown to have anticonvulsant and analgesic effects in animal models.
properties
IUPAC Name |
1-[(E)-4-methylpent-2-en-2-yl]cyclopropan-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c1-7(2)6-8(3)9(10)4-5-9/h6-7H,4-5,10H2,1-3H3/b8-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEWUQLGOHRTDQR-SOFGYWHQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C=C(C)C1(CC1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)/C=C(\C)/C1(CC1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.